Cas no 135995-47-0 (5-formyl-Imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester)
135995-47-0 structure
Product Name:5-formyl-Imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
CAS No:135995-47-0
MF:C11H10N2O3
MW:218.20870256424
CID:1105233
PubChem ID:19701256
Update Time:2025-04-20
5-formyl-Imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-formyl-Imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
- Ethyl 5-formylimidazo[1,2-a]pyridine-2-carboxylate
- COVLNVRDIOHIOQ-UHFFFAOYSA-N
- 135995-47-0
- SCHEMBL8608783
- imidazo[1,2-a]pyridine-2-carboxylic acid,5-formyl-,ethyl ester
-
- MDL: MFCD12755331
- Inchi: 1S/C11H10N2O3/c1-2-16-11(15)9-6-13-8(7-14)4-3-5-10(13)12-9/h3-7H,2H2,1H3
- InChI Key: COVLNVRDIOHIOQ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CN2C(C=O)=CC=CC2=N1)=O
Computed Properties
- Exact Mass: 218.06914219g/mol
- Monoisotopic Mass: 218.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 60.7Ų
5-formyl-Imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
135995-47-0 (5-formyl-Imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk